5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate

• IUPAC Name: (5-chloroquinolin-8-yl) 4-methoxy-3-nitrobenzenesulfonate
• InChI: InChI=1S/C16H11ClN2O6S/c1-24-14-6-4-10(9-13(14)19(20)21)26(22,23)25-15-7-5-12(17)11-3-2-8-18-16(11)15/h2-9H,1H3
• InChI Key: JNGKCSZCWRCROX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)OC2=C3C(=C(C=C2)Cl)C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C16H11ClN2O6S
• Molecular Weight: 394.8 g/mol
• CAS No.: 2361782-07-0

Description

5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate is a complex organic compound that belongs to the class of quinoline derivatives. This compound is characterized by the presence of a quinoline ring substituted with a chlorine atom at the 5th position and a sulfonate group attached to a 4-methoxy-3-nitrobenzene moiety. Quinoline derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate typically involves multiple steps, starting with the preparation of the quinoline core One common method involves the cyclization of aniline derivatives with suitable reagents to form the quinoline ring

The sulfonate group is introduced by reacting the quinoline derivative with 4-methoxy-3-nitrobenzenesulfonyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to facilitate the nucleophilic substitution.

Industrial Production Methods

Industrial production of 5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and controlled reaction conditions to ensure high yield and purity of the final product. The use of automated systems for monitoring and controlling reaction parameters is common in industrial settings to optimize production efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonate group, with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Triethylamine or pyridine as a base in organic solvents like dichloromethane or acetonitrile.

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of amine derivatives by reducing the nitro group.

Substitution: Formation of sulfonamide or sulfonate ester derivatives.

Scientific Research Applications

5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in DNA replication or protein synthesis, thereby exerting its antimicrobial or anticancer effects. The exact molecular pathways and targets can vary depending on the specific biological context.

Comparison with Similar Compounds

5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate can be compared with other quinoline derivatives such as:

Chloroquine: Known for its antimalarial activity.

Quinoline-8-sulfonic acid: Used in the synthesis of dyes and pigments.

4-Methoxy-3-nitrobenzenesulfonyl chloride: A precursor in the synthesis of various sulfonate derivatives.

The uniqueness of 5-Chloroquinolin-8-yl 4-methoxy-3-nitrobenzene-1-sulfonate lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other quinoline derivatives.